Cas no 2227784-91-8 (rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227784-91-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5569130
• PubChem ID: 165616885
• Update Time: 2025-05-19

rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1821082
• 2227784-91-8
• rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C11H14FN/c1-11(2)9(10(11)13)7-3-5-8(12)6-4-7/h3-6,9-10H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： GQTCBUKHEGXBFK-UWVGGRQHSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227784-91-8)

Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227784-91-8, is a racemic mixture featuring a unique cyclopropane ring structure appended with an amine functional group and a fluorophenyl moiety. The intricate stereochemistry and electronic properties of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular framework of Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine consists of a cyclopropane ring substituted with two methyl groups at the 2-position and an amine group at the 1-position. The presence of a 4-fluorophenyl group at the 3-position introduces a fluorine atom, which is known for its ability to modulate metabolic stability and binding affinity in drug molecules. This structural feature has been extensively studied in medicinal chemistry due to its potential to enhance the bioavailability and efficacy of pharmaceutical compounds.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the pharmacological properties of this compound. Studies have demonstrated that the cyclopropane ring in Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine can serve as a rigid scaffold that mimics natural bioactive scaffolds, thereby facilitating interactions with biological targets. The fluorine atom at the para position of the phenyl ring has been shown to enhance binding interactions with enzymes and receptors, making this compound an attractive lead for drug discovery.

In vitro studies have revealed that Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine exhibits notable activity against various biological targets. For instance, research has indicated that this compound demonstrates inhibitory effects on certain kinases and proteases, which are key enzymes involved in signal transduction pathways and disease progression. The amine functional group at the 1-position of the cyclopropane ring has been found to be crucial for these interactions, as it allows for hydrogen bonding and other non-covalent interactions with biological targets.

The stereochemistry of Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is another critical aspect that has been extensively investigated. The (1R,3S) configuration ensures that both enantiomers are present in equal proportions, which can be advantageous for certain pharmacological applications where enantioselectivity is desired. However, recent studies have also explored the potential benefits of isolating individual enantiomers to further optimize pharmacological properties and reduce potential side effects.

The synthesis of Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine represents a significant challenge due to the complexity of its molecular structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to produce this compound more efficiently and with greater precision.

The fluorine atom in the phenyl ring of Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine plays a crucial role in modulating its pharmacokinetic properties. Fluorinated aromatic compounds are known for their improved metabolic stability and resistance to degradation by enzymes such as cytochrome P450 enzymes. This characteristic makes this compound particularly valuable for developing drugs with longer half-lives and enhanced therapeutic windows.

In conclusion, Rac-(1R,3S)-3-(4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227784-91-8) is a structurally complex and pharmacologically promising compound with significant potential in drug discovery and development. Its unique molecular features, including the cyclopropane ring and fluorophenyl moiety, make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.